Cas no 4370-23-4 (N-Vinyl-2-piperidone)

N-Vinyl-2-piperidone is a versatile monomer used in polymerization reactions, particularly in the synthesis of polyvinylpyrrolidone (PVP) derivatives. Its key advantages include high reactivity due to the vinyl group, enabling efficient copolymerization with other monomers to modify polymer properties. The compound’s piperidone ring contributes to enhanced solubility and stability in various formulations, making it valuable in pharmaceuticals, adhesives, and specialty coatings. Its compatibility with aqueous and organic systems allows for broad application flexibility. Additionally, N-Vinyl-2-piperidone exhibits low toxicity, ensuring suitability for biomedical and industrial uses. The monomer’s structural features facilitate tailored polymer designs with controlled molecular weights and functional characteristics.
N-Vinyl-2-piperidone structure
N-Vinyl-2-piperidone structure
Product Name:N-Vinyl-2-piperidone
CAS No:4370-23-4
MF:C7H11NO
MW:125.168341875076
CID:325315
PubChem ID:10129953
Update Time:2025-06-13

N-Vinyl-2-piperidone Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinone,1-ethenyl-
    • N-Vinyl-2-piperidone
    • 1-ethenylpiperidin-2-one
    • 1-Ethenyl-2-piperidinone
    • 1-Vinyl-2-piperidinone
    • 1-Vinyl-2-piperidone
    • 1-vinylazacyclohexan-2-one
    • 1-vinyl-piperidin-2-one
    • 2-Piperidinone,1-ethenyl
    • A-valerolactam
    • N-Vinyl-
    • N-vinylpiperidinone
    • N-Vinylpiperidone
    • vinylpiperidone
    • AKOS006275305
    • 4370-23-4
    • PBGPBHYPCGDFEZ-UHFFFAOYSA-N
    • SCHEMBL26743
    • 1-vinylpiperidin-2-one
    • FT-0675827
    • Vinylpiperidon
    • DTXSID00435919
    • Inchi: 1S/C7H11NO/c1-2-8-6-4-3-5-7(8)9/h2H,1,3-6H2
    • InChI Key: PBGPBHYPCGDFEZ-UHFFFAOYSA-N
    • SMILES: O=C1CCCCN1C=C

Computed Properties

  • Exact Mass: 125.08400
  • Monoisotopic Mass: 125.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 236.0±7.0 °C at 760 mmHg
  • Flash Point: 104.2±9.4 °C
  • Refractive Index: 1.567
  • PSA: 20.31000
  • LogP: 1.08030
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-Vinyl-2-piperidone Security Information

N-Vinyl-2-piperidone Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

N-Vinyl-2-piperidone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
V454500-1g
N-Vinyl-2-piperidone
4370-23-4
1g
$ 196.00 2023-04-16
TRC
V454500-5g
N-Vinyl-2-piperidone
4370-23-4
5g
$ 800.00 2023-09-05
TRC
V454500-10g
N-Vinyl-2-piperidone
4370-23-4
10g
$ 1562.00 2023-04-16
TRC
V454500-100mg
N-Vinyl-2-piperidone
4370-23-4
100mg
$ 184.00 2023-04-16
TRC
V454500-500mg
N-Vinyl-2-piperidone
4370-23-4
500mg
$ 839.00 2023-04-16

N-Vinyl-2-piperidone Production Method

N-Vinyl-2-piperidone Related Literature

Additional information on N-Vinyl-2-piperidone

Exploring the Versatile Applications and Properties of N-Vinyl-2-piperidone (CAS No. 4370-23-4)

N-Vinyl-2-piperidone, with the CAS number 4370-23-4, is a highly specialized chemical compound that has garnered significant attention in various industrial and research applications. This unsaturated lactam derivative is particularly valued for its unique reactivity and versatility, making it a key component in polymer chemistry, pharmaceuticals, and advanced material science. The compound's molecular structure, featuring a vinyl group attached to a piperidone ring, enables it to participate in a wide range of chemical reactions, including polymerization and cross-linking processes.

One of the most prominent uses of N-Vinyl-2-piperidone is in the synthesis of polyvinylpiperidone (PVP) derivatives, which are widely employed in the cosmetic, medical, and adhesive industries. These polymers are known for their excellent film-forming, adhesive, and solubilizing properties. Recent trends in sustainable and biodegradable materials have further highlighted the potential of N-Vinyl-2-piperidone-based polymers, as researchers explore eco-friendly alternatives to traditional synthetic polymers. This aligns with the growing consumer demand for "green chemistry" solutions and sustainable manufacturing practices.

In the pharmaceutical sector, CAS 4370-23-4 serves as a valuable intermediate for the synthesis of various bioactive compounds. Its incorporation into drug molecules can enhance solubility, bioavailability, and targeted delivery—key factors in modern drug development. With the rise of personalized medicine and advanced drug delivery systems, the demand for specialized intermediates like N-Vinyl-2-piperidone has increased significantly. Researchers are particularly interested in its potential applications in creating smart drug carriers that respond to specific physiological conditions.

The compound's unique properties also make it valuable in the field of advanced materials science. Recent studies have explored its use in creating stimuli-responsive hydrogels, which have applications in soft robotics, biomedical devices, and controlled release systems. These innovations address current technological challenges in creating materials that can adapt to environmental changes—a hot topic in material science research and development.

From a commercial perspective, the global market for N-Vinyl-2-piperidone (4370-23-4) has seen steady growth, driven by increasing demand from end-use industries. Manufacturers are focusing on developing more efficient production methods to meet this growing demand while maintaining high purity standards. Quality control remains paramount, as even minor impurities can significantly affect the compound's performance in sensitive applications such as pharmaceutical formulations.

Safety and handling considerations for N-Vinyl-2-piperidone follow standard laboratory protocols for reactive monomers. While not classified as hazardous under normal handling conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain stability. The compound's shelf life can be extended through the use of appropriate inhibitors, a common practice in the chemical industry for similar reactive species.

Analytical characterization of CAS 4370-23-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC to verify purity and identity. These quality assurance measures are particularly important for pharmaceutical applications where stringent regulatory requirements must be met. Recent advancements in analytical technology have enabled more precise characterization of such compounds, facilitating their use in high-value applications.

The future outlook for N-Vinyl-2-piperidone appears promising, with ongoing research exploring novel applications in emerging technologies. Areas such as nanotechnology, bioelectronics, and advanced coatings are showing particular interest in this versatile compound. As industries continue to seek innovative solutions to complex material challenges, the importance of specialized intermediates like N-Vinyl-2-piperidone is likely to grow, solidifying its position as a valuable component in modern chemical innovation.

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